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Compound of Interest

Compound Name: 2-Aminoindan

Cat. No.: B1194107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 2-Aminoindan (2-AI) and its effects on

neurotransmission, juxtaposed with established monoamine-acting compounds: (+)-

amphetamine, 3,4-methylenedioxymethamphetamine (MDMA), and methylphenidate. The

information herein is intended to support research and drug development efforts by providing a

clear overview of 2-AI's pharmacological profile, supported by available experimental data.

While direct in vivo neurotransmission data for 2-AI is limited, its well-characterized in vitro

profile provides a strong basis for predicting its effects.

Executive Summary
2-Aminoindan (2-AI) is a rigid analog of amphetamine that functions primarily as a selective

releasing agent for norepinephrine (NE) and dopamine (DA).[1][2] Its pharmacological profile,

based on in vitro studies, suggests stimulant effects similar to (+)-amphetamine.[1][2] In

contrast to MDMA, 2-AI displays low potency at the serotonin transporter (SERT), indicating a

reduced potential for serotonergic effects.[1][3] This guide will delve into the available data,

comparing 2-AI's predicted in vivo actions with the well-documented effects of classic

psychostimulants.

Comparative Neurotransmitter Release Profiles
The following table summarizes the monoamine releasing and reuptake inhibition properties of

2-AI and comparator compounds. The data for 2-AI is derived from in vitro studies, which are
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strong predictors of in vivo function. The data for the comparators is from a combination of in

vitro and in vivo studies to provide a comprehensive comparison.
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Signaling Pathway and Experimental Workflow
To visualize the mechanism of action and a typical experimental approach for studying these

compounds, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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